2-((5-(hydroxymethyl)-1-(2-(isopropylamino)-2-oxoethyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide
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Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the imidazole ring might be formed through a condensation reaction, while the trifluoromethyl group could be introduced using a trifluoromethylation reagent .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the amide group could participate in hydrolysis reactions, while the imidazole ring might undergo substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar amide group and the aromatic imidazole ring could affect its solubility, while the trifluoromethyl group could influence its reactivity .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques and Structural Determination : The compound's synthesis involves reactions like carbodiimide condensation, as seen in the creation of similar N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide derivatives. These processes typically involve techniques like IR, NMR, and elemental analysis for structural determination (Yu et al., 2014).
NMR Studies : Advanced techniques like NMR have been employed for studying similar compounds, such as a novel 1,3,4-Oxadiazole derivative containing a benzimidazole moiety. Such studies help in detailed structural elucidation and understanding the behavior of isomers (Li Ying-jun, 2012).
Potential Pharmaceutical Applications
Antibacterial Properties : Compounds like 2-[(5-Aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-Phenyl-1,8-Naphthyridin-3-yl)Acetamide, which share structural similarities, have shown significant antibacterial activity. Such properties suggest potential pharmaceutical applications in combating bacterial infections (Ramalingam et al., 2019).
Antimicrobial and Quantum Calculations : Derivatives of similar compounds have displayed antimicrobial activity, indicating a potential role in developing new antimicrobial agents. Quantum calculations also aid in understanding the reactivity and properties of these compounds (Fahim & Ismael, 2019).
Antipsychotic Potential : Some derivatives, like 1,3-Dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, have shown an antipsychotic-like profile in behavioral animal tests. This indicates the possible application of similar compounds in the development of new antipsychotic drugs (Wise et al., 1987).
Chemical Properties and Reactivity
Cascade Reactions for Heterocycle Synthesis : The compound's reactivity can be inferred from similar thioureido-acetamides, which are used in cascade reactions for synthesizing various heterocycles. This indicates its potential utility in complex organic syntheses (Schmeyers & Kaupp, 2002).
Fluorescent Probes for Mercury Ion : Certain derivatives have been used as fluorescent probes for mercury ion, suggesting potential applications in environmental monitoring and analytical chemistry (Shao et al., 2011).
Properties
IUPAC Name |
2-[5-(hydroxymethyl)-2-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanylimidazol-1-yl]-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21F3N4O3S/c1-11(2)23-15(27)8-25-14(9-26)7-22-17(25)29-10-16(28)24-13-5-3-12(4-6-13)18(19,20)21/h3-7,11,26H,8-10H2,1-2H3,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJUBCAMJWVDYRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CN1C(=CN=C1SCC(=O)NC2=CC=C(C=C2)C(F)(F)F)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21F3N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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